Cas no 1045332-30-6 ((4-(Pyridin-4-yl)phenyl)boronic acid)

• Product Name: (4-(Pyridin-4-yl)phenyl)boronic acid
• CAS No: 1045332-30-6
• MF: C₁₁H₁₀BNO₂
• MW: 199.013602733612
• MDL: MFCD17170043
• CID: 1031075
• Update Time: 2025-05-19

(4-(Pyridin-4-yl)phenyl)boronic acid Chemical and Physical Properties

Names and Identifiers

• (4-(Pyridin-4-yl)phenyl)boronic acid
• 4-​(Pyrid-​4-​yl)​phenylboronic acid
• 4-(4-Pyridinyl)phenylboronic acid
• 4-(pyridin-4-yl)phenylboronic acid
• (4-pyridin-4-ylphenyl)boronic acid
• B-[4-(4-Pyridinyl)phenyl]boronic acid
• 4-(Pyrid-4-yl)phenylboronic acid
• 4-(4'-Pyridinyl)phenylboronic acid
• 4-(4-pyridyl)phenylboric acid
• 4-(Pyridin-4-yl)phenyl boronic acid
• [4-(Pyridin-4-yl)phenyl]boronic acid
• AMPD00173
• 4-(Pyridine-4-yl)phenylboronic acid
• VB10461
• AM85463
• LS11113
• B-[4-(4-Pyridinyl)pheny

• MDL： MFCD17170043
• Inchi： 1S/C11H10BNO2/c14-12(15)11-3-1-9(2-4-11)10-5-7-13-8-6-10/h1-8,14-15H
• InChI Key： QLVTYWFPUODTBB-UHFFFAOYSA-N
• SMILES： OB(C1C=CC(=CC=1)C1C=CN=CC=1)O

Computed Properties

• Exact Mass: 199.08000
• Monoisotopic Mass: 199.0804587 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 187
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Molecular Weight: 199.02
• Topological Polar Surface Area: 53.4

Experimental Properties

• Density: 1.24±0.1 g/cm3 (20 ºC 760 Torr),
• Solubility: Slightly soluble (1.6 g/l) (25 º C),
• PSA: 53.35000
• LogP: 0.42840

Related Categories

• Other Chemical Reagents Derivatization Reagents
• Solvents and Organic Chemicals Organic Compounds Acids/Esters

Additional information on (4-(Pyridin-4-yl)phenyl)boronic acid

(4-(Pyridin-4-yl)phenyl)boronic acid: A Versatile Building Block in Modern Pharmaceutical and Materials Science

(4-(Pyridin-4-yl)phenyl)boronic acid, with the CAS number 1045332-30-6, is a highly versatile compound that has gained significant attention in the fields of pharmaceutical research, materials science, and organic synthesis. This boronic acid derivative is characterized by its unique structure, which combines a pyridine ring and a phenyl group, making it an excellent reagent for various chemical reactions, particularly in the context of Suzuki-Miyaura coupling reactions.

The molecular formula of (4-(Pyridin-4-yl)phenyl)boronic acid is C₁₃H₁₃BN₂O₂, and its molecular weight is 237.15 g/mol. The compound is typically supplied as a white to off-white solid and is soluble in common organic solvents such as dimethyl sulfoxide (DMSO), dimethylformamide (DMF), and ethanol. Its stability under various conditions, including temperature and pH, makes it a reliable choice for both laboratory-scale and industrial applications.

In the realm of pharmaceutical research, (4-(Pyridin-4-yl)phenyl)boronic acid has been extensively studied for its potential in the synthesis of bioactive molecules. One notable application is in the development of small molecule inhibitors for various therapeutic targets. For instance, recent studies have shown that this compound can be used to synthesize potent inhibitors of kinases, which are key enzymes involved in many cellular processes, including cancer progression. The ability to fine-tune the structure of these inhibitors through the use of (4-(Pyridin-4-yl)phenyl)boronic acid has led to the discovery of several promising drug candidates.

Beyond pharmaceuticals, (4-(Pyridin-4-yl)phenyl)boronic acid has found applications in materials science, particularly in the synthesis of functional polymers and organic electronics. The presence of the boronic acid group allows for controlled polymerization reactions, enabling the creation of polymers with tailored properties. For example, researchers have used this compound to synthesize conjugated polymers with enhanced electronic properties, which are crucial for applications in organic photovoltaics and light-emitting diodes (OLEDs).

The versatility of (4-(Pyridin-4-yl)phenyl)boronic acid is further highlighted by its role in catalysis. In recent years, there has been growing interest in using boronic acids as catalysts or co-catalysts in various organic transformations. Studies have demonstrated that (4-(Pyridin-4-yl)phenyl)boronic acid can enhance the efficiency and selectivity of certain catalytic reactions, making it a valuable tool in synthetic chemistry.

In addition to its synthetic utility, (4-(Pyridin-4-yl)phenyl)boronic acid has also been explored for its potential in bioconjugation reactions. The boronic acid group can form stable complexes with diols and other functional groups, making it useful for attaching biomolecules to surfaces or other biomolecules. This property has been leveraged in the development of biosensors and targeted drug delivery systems.

The safety profile of (4-(Pyridin-4-yl)phenyl)boronic acid is another important consideration. While it is generally considered safe for laboratory use when proper handling protocols are followed, it is important to note that boronic acids can form toxic borates under certain conditions. Therefore, appropriate safety measures should be taken to ensure safe handling and disposal.

In conclusion, (4-(Pyridin-4-yl)phenyl)boronic acid (CAS No. 1045332-30-6) is a highly versatile compound with a wide range of applications in pharmaceutical research, materials science, and synthetic chemistry. Its unique structural features make it an indispensable reagent for various chemical transformations, contributing to advancements in multiple scientific fields. As research continues to uncover new applications and properties of this compound, its importance is likely to grow even further.